Cas no 856343-37-8 (8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid)

• Product Name: 8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• CAS No: 856343-37-8
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 3163399
• PubChem ID: 112692795
• Update Time: 2025-05-21

8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• D85317
• 856343-37-8
• WS-02936
• CS-0456405
• 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylicacid
• MFCD18382576
• SY356472

• Inchi： 1S/C7H4ClN3O2/c8-5-1-4(7(12)13)2-11-3-9-10-6(5)11/h1-3H,(H,12,13)
• InChI Key： SGANSTIMXCILJP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CN2C=NN=C21

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

Introduction to 8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS No. 856343-37-8)

8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid, identified by the CAS number 856343-37-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This compound belongs to the triazolopyridine class, a scaffold that has been extensively explored for its utility in drug discovery. The presence of a chloro substituent and a carboxylic acid functional group further enhances its chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural composition of 8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid consists of a pyridine ring fused with a triazole ring system. This particular arrangement creates a molecule with multiple sites for functionalization, which is advantageous for medicinal chemists aiming to modulate its pharmacological properties. The carboxylic acid moiety at the 6-position provides a handle for further derivatization, allowing for the introduction of various pharmacophores that could enhance binding affinity or metabolic stability.

In recent years, there has been growing interest in heterocyclic compounds as lead structures for the development of novel therapeutic agents. The triazolopyridine motif has been particularly studied for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. Researchers have leveraged the inherent flexibility of this scaffold to design molecules that can interact with biological targets in unique ways. For instance, studies have shown that derivatives of 8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid can exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathways.

One of the most compelling aspects of 8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis protocols involving condensation reactions and cyclization processes. This ease of preparation makes it an attractive starting material for large-scale screenings and library constructions aimed at identifying new drug candidates. Moreover, the chloro substituent on the triazole ring can be readily displaced by nucleophiles under controlled conditions, enabling the introduction of diverse functional groups without significant modifications to the underlying pyridine-triazole core.

Recent advancements in computational chemistry have further enhanced the utility of 8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid as a building block. Molecular modeling studies have been employed to predict how different derivatives might interact with biological targets at the atomic level. These simulations have guided experimental efforts by highlighting key regions on the molecule that could be modified to improve potency or selectivity. For example, virtual screening algorithms have identified certain analogs of this compound that show promising binding affinities to protein kinases involved in cancer signaling pathways.

The carboxylic acid group at the 6-position of 8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid also plays a crucial role in determining its solubility and pharmacokinetic properties. When incorporated into larger molecules as part of a drug candidate design, this functional group can be used to form salt forms that improve water solubility—a critical factor for oral bioavailability. Additionally, carboxylate anions can engage in hydrogen bonding interactions with biological targets or other molecules in solution, which can be exploited to enhance binding affinity or stability.

In clinical settings, 8-Chloro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid and its derivatives continue to be evaluated for their therapeutic potential across various disease indications. Preclinical studies have demonstrated that certain analogs exhibit anti-inflammatory effects by modulating cytokine production or inhibiting signaling pathways associated with immune responses. Furthermore, 8-Chloro-[1，2，4]-triazolo[4，3-a]-pyridine-6-carboxylic acid derivatives have shown promise in models of neurodegenerative diseases by interacting with receptors or enzymes involved in neuronal survival and function.

The future development of 8-Chloro-[1，2，4]-triazolo[4，3-a]-pyridine-6-carboxylic acid is likely to be driven by interdisciplinary collaborations between synthetic chemists、biologists、and pharmacologists。 Advances in synthetic methodologies will enable the rapid construction of increasingly complex derivatives，while computational tools will continue to refine our understanding of molecular interactions at a quantitative level。 As our knowledge grows，so too will our ability to harness this versatile scaffold for therapeutic applications that address unmet medical needs.